3-(4-Chlorophenyl)-6-(4-((5-ethylthiophen-2-yl)sulfonyl)piperazin-1-yl)pyridazine

• IUPAC Name: 3-(4-chlorophenyl)-6-[4-(5-ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyridazine
• InChI: InChI=1S/C20H21ClN4O2S2/c1-2-17-7-10-20(28-17)29(26,27)25-13-11-24(12-14-25)19-9-8-18(22-23-19)15-3-5-16(21)6-4-15/h3-10H,2,11-14H2,1H3
• InChI Key: JLJMNATVHIGEOZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H21ClN4O2S2
• Molecular Weight: 449.0 g/mol

Description

3-(4-Chlorophenyl)-6-(4-((5-ethylthiophen-2-yl)sulfonyl)piperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C20H21ClN4O2S2 and its molecular weight is 448.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has been conducted on the synthesis of sulfonamide and amide derivatives containing piperazine rings and imidazo[1,2-b]pyridazine moieties, demonstrating in vitro antimicrobial, antifungal, and antimalarial activities (Bhatt, Kant, & Singh, 2016). These findings highlight the potential of similar compounds in developing new antimicrobial agents.

Anticancer Potential

A series of new 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and evaluated for their antiproliferative effect against human cancer cell lines, showing good activity and suggesting the potential of related compounds as anticancer agents (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Anti-inflammatory and Analgesic Agents

Aromatic sulfonamide derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic properties, showing equipotent activity to reference drugs. This indicates the potential use of similar compounds in the development of new anti-inflammatory and analgesic medications (Abbas, Abdel-Karim, Ahmed, Eweas, & El-Awdan, 2016).

Material Science Applications

Compounds containing pyridazine and sulfonamide moieties have also found applications in material sciences. Polyamides derived from related compounds have shown good optical properties, high refractive indices, and thermal stability, indicating their potential in creating materials with desirable optical and thermal properties (Zhang, Bai, Li, Shengru, Wang, & Yang, 2013).